3,5-Diethylbenzaldehyde
Overview
Description
3,5-Diethylbenzaldehyde is a chemical compound with the molecular formula C11H14O . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of 3,5-Diethylbenzaldehyde consists of a benzene ring with two ethyl groups and one formyl group attached to it . The molecular weight of this compound is 162.23 .Physical And Chemical Properties Analysis
3,5-Diethylbenzaldehyde has a predicted boiling point of 128 °C (at a pressure of 20 Torr) and a predicted density of 0.972±0.06 g/cm3 .Scientific Research Applications
Fluorescent pH Sensors
A study by Saha et al. (2011) introduced a novel probe, 3-[(3-benzyloxypyridin-2-ylimino)methyl]-2-hydroxy-5-methylbenzaldehyde (1-H), which behaves as a highly selective fluorescent pH sensor, exhibiting a 250-fold increase in fluorescence intensity within a specific pH range. This sensor's sensitivity and selectivity make it a valuable tool for studying biological organelles (Saha et al., 2011).
Electrocatalysis and Electropolymerized Films
Research on dihydroxybenzaldehyde derivatives by Pariente et al. (1994, 1996) has led to the development of stable redox-active electropolymerized films that exhibit catalytic activity in the electrooxidation of NADH. These findings demonstrate the potential of such compounds in electrocatalysis and the design of biosensors (Pariente et al., 1994; Pariente et al., 1996).
Ligand Synthesis for Metal Complexes
Hu et al. (2003) described the synthesis of novel chelating ligands through the Friedländer condensation, which involves derivatives of bromobenzaldehyde. These ligands can be used to form metal complexes with potential applications in catalysis and materials science (Hu et al., 2003).
Synthesis and Characterization of Zinc and Copper Complexes
Arion et al. (1998) synthesized zinc(II) and copper(II) complexes using ligands based on isothiosemicarbazide, which were characterized for their electronic and magnetic properties. These complexes illustrate the utility of benzaldehyde derivatives in the development of coordination compounds with diverse applications (Arion et al., 1998).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3,5-diethylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-3-9-5-10(4-2)7-11(6-9)8-12/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNJMDOYTIFLVEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC(=C1)C=O)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60437030 |
Source
|
| Record name | 3,5-diethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60437030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Diethylbenzaldehyde | |
CAS RN |
81698-95-5 |
Source
|
| Record name | 3,5-diethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60437030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-iodothieno[2,3-B]pyridine-5-carbonitrile](/img/structure/B1609804.png)
